Cas no 2418675-05-3 (Tert-butyl 4-[5-(aminomethyl)-3-[(fluorosulfonyl)methyl]-2,4-dimethylphenyl]piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-[5-(aminomethyl)-3-[(fluorosulfonyl)methyl]-2,4-dimethylphenyl]piperazine-1-carboxylate
• CAS No: 2418675-05-3
• MF: C₁₉H₃₀FN₃O₄S
• MW: 415.522607326508
• CID: 5677068
• PubChem ID: 165775879
• Update Time: 2025-11-06

Tert-butyl 4-[5-(aminomethyl)-3-[(fluorosulfonyl)methyl]-2,4-dimethylphenyl]piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2418675-05-3
• tert-butyl 4-[5-(aminomethyl)-3-[(fluorosulfonyl)methyl]-2,4-dimethylphenyl]piperazine-1-carboxylate
• EN300-26630518
• Tert-butyl 4-[5-(aminomethyl)-3-[(fluorosulfonyl)methyl]-2,4-dimethylphenyl]piperazine-1-carboxylate

• Inchi： 1S/C19H30FN3O4S/c1-13-15(11-21)10-17(14(2)16(13)12-28(20,25)26)22-6-8-23(9-7-22)18(24)27-19(3,4)5/h10H,6-9,11-12,21H2,1-5H3
• InChI Key： KQFMAGFGBAOCLE-UHFFFAOYSA-N
• SMILES： S(CC1=C(C)C(CN)=CC(=C1C)N1CCN(C(=O)OC(C)(C)C)CC1)(=O)(=O)F

Computed Properties

• Exact Mass: 415.19410578g/mol
• Monoisotopic Mass: 415.19410578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 101Ų

Additional information on Tert-butyl 4-[5-(aminomethyl)-3-[(fluorosulfonyl)methyl]-2,4-dimethylphenyl]piperazine-1-carboxylate

Tert-butyl 4-[5-(aminomethyl)-3-[(fluorosulfonyl)methyl]-2,4-dimethylphenyl]piperazine-1-carboxylate: A Comprehensive Overview

Tert-butyl 4-[5-(aminomethyl)-3-[(fluorosulfonyl)methyl]-2,4-dimethylphenyl]piperazine-1-carboxylate, also known by its CAS number 2418675-05-3, is a complex organic compound with a diverse range of potential applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which combines a piperazine ring with various substituents, including a tert-butyl group, an aminomethyl group, and a fluorosulfonyl methyl group. The presence of these functional groups makes it a versatile molecule with intriguing chemical properties.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and coupling reactions. Recent advancements in catalytic methods have enabled the efficient and selective synthesis of this compound, ensuring high yields and purity. Researchers have also explored the use of green chemistry principles to minimize waste and reduce the environmental impact of its production.

One of the most promising applications of Tert-butyl 4-[5-(aminomethyl)-3-[(fluorosulfonyl)methyl]-2,4-dimethylphenyl]piperazine-1-carboxylate lies in its potential as an intermediate in drug discovery. The piperazine ring is a common structural motif in many bioactive compounds, including antipsychotics, antihistamines, and anticancer agents. The addition of the fluorosulfonyl methyl group introduces unique electronic and steric properties that can enhance the compound's binding affinity to target proteins.

Recent studies have focused on the pharmacological activity of this compound, particularly its ability to modulate ion channels and enzyme activity. For instance, experiments conducted in vitro have demonstrated that it exhibits potent inhibitory effects on certain kinase enzymes, which are implicated in various pathological conditions such as cancer and inflammatory diseases. Furthermore, preliminary animal studies suggest that it may possess anti-inflammatory and analgesic properties.

The chemical stability of Tert-butyl 4-[5-(aminomethyl)-3-[(fluorosulfonyl)methyl]-2,4-dimethylphenyl]piperazine-1-carboxylate has been extensively investigated under various conditions. It has been found to be stable under normal storage conditions but undergoes hydrolysis under acidic or basic conditions. This information is crucial for its safe handling and storage in industrial settings.

In terms of environmental impact, researchers have evaluated the biodegradation potential of this compound. Results indicate that it is not readily biodegradable under aerobic conditions but can be broken down by specific microbial strains under anaerobic conditions. These findings underscore the importance of implementing proper waste management practices to minimize its environmental footprint.

In conclusion, Tert-butyl 4-[5-(aminomethyl)-3-[(fluorosulfonyl)methyl]-2,4-dimethylphenyl]piperazine-1-carboxylate (CAS No: 2418675-05-3) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structure and functional groups make it an attractive candidate for further exploration in drug development and materials science.